2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid

• IUPAC Name: 2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid
• InChI: InChI=1S/C14H18ClNO4S/c1-9-12(15)3-2-4-13(9)21(19,20)16-11-6-5-10(7-11)8-14(17)18/h2-4,10-11,16H,5-8H2,1H3,(H,17,18)/t10-,11+/m0/s1
• InChI Key: XPFBDLNQEWUSFH-WDEREUQCSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NC2CCC(C2)CC(=O)O
• Isomeric SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N[C@@H]2CC[C@@H](C2)CC(=O)O
• Molecular Formula: C14H18ClNO4S
• Molecular Weight: 331.8 g/mol

Description

2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid is a chemical compound that is commonly known as CP-945,598. It is a potent and selective antagonist of the cannabinoid receptor type 1 (CB1). This compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of obesity, metabolic disorders, and drug addiction.

Mechanism of Action

CP-945,598 is a selective antagonist of the 2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid receptor. This compound receptors are primarily found in the brain and are involved in the regulation of appetite, metabolism, and reward. This compound receptor activation by endocannabinoids or exogenous cannabinoids like THC can lead to increased food intake, weight gain, and drug-seeking behavior. This compound antagonists like CP-945,598 block the effects of endocannabinoids and exogenous cannabinoids on this compound receptors, leading to reduced food intake, weight loss, and reduced drug-seeking behavior.
Biochemical and Physiological Effects:
CP-945,598 has been shown to have a number of biochemical and physiological effects. In animal models, CP-945,598 has been shown to reduce food intake, body weight, and adiposity. Additionally, this compound antagonists like CP-945,598 have been shown to improve insulin sensitivity and glucose metabolism in obese and diabetic animals. In animal models of drug addiction, this compound antagonists like CP-945,598 have been shown to reduce drug-seeking behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CP-945,598 in lab experiments is its selectivity for the 2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid receptor. This allows researchers to specifically target the this compound receptor without affecting other receptors in the brain or body. Additionally, CP-945,598 has been extensively studied and has a well-established mechanism of action, making it a reliable tool for studying the this compound receptor.
However, there are also some limitations to using CP-945,598 in lab experiments. One limitation is that it is a relatively new compound, and its long-term effects and potential side effects are not yet fully understood. Additionally, this compound antagonists like CP-945,598 can have off-target effects on other receptors in the brain and body, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on CP-945,598. One area of research is in the development of more potent and selective 2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid antagonists. Additionally, researchers are interested in exploring the potential therapeutic applications of this compound antagonists in the treatment of other disorders, such as anxiety, depression, and neurodegenerative diseases.
Another area of research is in the development of this compound antagonists that can be used in combination with other drugs to enhance their therapeutic effects. For example, this compound antagonists may be used in combination with opioid drugs to reduce the risk of addiction and overdose.
Overall, CP-945,598 is a promising compound that has potential therapeutic applications in the treatment of obesity, metabolic disorders, and drug addiction. Further research is needed to fully understand its long-term effects and potential side effects, as well as its potential use in combination with other drugs.

Synthesis Methods

CP-945,598 can be synthesized using a multi-step process. The first step involves the reaction of 3-chloro-2-methylbenzenesulfonyl chloride with (1S,3R)-3-aminocyclopentanecarboxylic acid to form the corresponding sulfonamide intermediate. This intermediate is then reacted with acetic anhydride to form the final product, CP-945,598.

Scientific Research Applications

CP-945,598 has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the treatment of obesity and metabolic disorders. Studies have shown that 2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid antagonists like CP-945,598 can reduce food intake and body weight in animal models of obesity. Additionally, this compound antagonists have been shown to improve insulin sensitivity and glucose metabolism in obese and diabetic animals.
CP-945,598 has also been studied for its potential use in the treatment of drug addiction. This compound receptors are known to play a role in the rewarding effects of drugs of abuse, and this compound antagonists like CP-945,598 have been shown to reduce drug-seeking behavior in animal models of addiction.